2,3-Dihydroxy-2-methylpropanoic acid
2,3-Dihydroxy-2-methylpropanoic acid
2,3-dihydroxy-2-methylpropanoic acid is a dihydroxy monocarboxylic acid. It derives from a propionic acid. It is a conjugate acid of a 2,3-dihydroxy-2-methylpropanoate.
a, b-Dihydroxy-isobutyric acid, also known as 2, 3-dihydroxy-2-methylpropionate or alpha, beta-dihydroxyisobutyrate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. a, b-Dihydroxy-isobutyric acid is soluble (in water) and a weakly acidic compound (based on its pKa). a, b-Dihydroxy-isobutyric acid has been detected in multiple biofluids, such as urine and blood. Within the cell, a, b-dihydroxy-isobutyric acid is primarily located in the cytoplasm. a, b-Dihydroxy-isobutyric acid can be biosynthesized from propionic acid.
a, b-Dihydroxy-isobutyric acid, also known as 2, 3-dihydroxy-2-methylpropionate or alpha, beta-dihydroxyisobutyrate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. a, b-Dihydroxy-isobutyric acid is soluble (in water) and a weakly acidic compound (based on its pKa). a, b-Dihydroxy-isobutyric acid has been detected in multiple biofluids, such as urine and blood. Within the cell, a, b-dihydroxy-isobutyric acid is primarily located in the cytoplasm. a, b-Dihydroxy-isobutyric acid can be biosynthesized from propionic acid.
Brand Name:
Vulcanchem
CAS No.:
21620-60-0
VCID:
VC0031557
InChI:
InChI=1S/C4H8O4/c1-4(8,2-5)3(6)7/h5,8H,2H2,1H3,(H,6,7)
SMILES:
CC(CO)(C(=O)O)O
Molecular Formula:
C4H8O4
Molecular Weight:
120.1 g/mol
2,3-Dihydroxy-2-methylpropanoic acid
CAS No.: 21620-60-0
Reference Standards
VCID: VC0031557
Molecular Formula: C4H8O4
Molecular Weight: 120.1 g/mol
| CAS No. | 21620-60-0 |
|---|---|
| Product Name | 2,3-Dihydroxy-2-methylpropanoic acid |
| Molecular Formula | C4H8O4 |
| Molecular Weight | 120.1 g/mol |
| IUPAC Name | 2,3-dihydroxy-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C4H8O4/c1-4(8,2-5)3(6)7/h5,8H,2H2,1H3,(H,6,7) |
| Standard InChIKey | DGADNPLBVRLJGD-UHFFFAOYSA-N |
| SMILES | CC(CO)(C(=O)O)O |
| Canonical SMILES | CC(CO)(C(=O)O)O |
| Physical Description | Solid |
| Description | 2,3-dihydroxy-2-methylpropanoic acid is a dihydroxy monocarboxylic acid. It derives from a propionic acid. It is a conjugate acid of a 2,3-dihydroxy-2-methylpropanoate. a, b-Dihydroxy-isobutyric acid, also known as 2, 3-dihydroxy-2-methylpropionate or alpha, beta-dihydroxyisobutyrate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. a, b-Dihydroxy-isobutyric acid is soluble (in water) and a weakly acidic compound (based on its pKa). a, b-Dihydroxy-isobutyric acid has been detected in multiple biofluids, such as urine and blood. Within the cell, a, b-dihydroxy-isobutyric acid is primarily located in the cytoplasm. a, b-Dihydroxy-isobutyric acid can be biosynthesized from propionic acid. |
| Synonyms | 2,3-Dihydroxy-2-methylpropanoic Acid; 2,3-Dihydroxy-2-methylpropionic Acid; 2-C-Methylglyceric Acid; 2-Methyl-2,3-dihydroxypropionic Acid; 2-Methylglyceric Acid; 2-Methylglyceronic Acid; α,β-Dihydroxyisobutyric Acid |
| PubChem Compound | 560781 |
| Last Modified | Nov 11 2021 |
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